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Compound of Interest

Compound Name: Ethionic acid

Cat. No.: B12736765 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for handling ethanoic acid (acetic acid), a common yet hazardous chemical. By

adhering to these procedural steps, you can mitigate risks and ensure operational integrity.

Immediate Safety Information: At a Glance
Ethanoic acid is a corrosive chemical that can cause severe skin burns and eye damage.[1] Its

vapor is irritating to the eyes, nose, and throat and can be harmful if inhaled.[1][2] Therefore,

strict adherence to safety protocols is non-negotiable.

Personal Protective Equipment (PPE)
Proper PPE is your first line of defense against ethanoic acid exposure.
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PPE Category Specification Rationale

Eye and Face Protection

Chemical splash goggles. A

face shield should be worn in

addition to goggles when there

is a high risk of splashing.[3][4]

Protects against splashes and

vapors that can cause serious

eye damage.[1]

Hand Protection Nitrile or butyl rubber gloves.[3]

Provides a chemical-resistant

barrier to prevent skin contact

and burns.[1][5]

Body Protection

A lab coat or a chemical-

resistant apron.[5] In situations

with a high risk of exposure, a

full chemical-resistant suit may

be necessary.[5]

Protects skin from accidental

splashes and contamination.

Respiratory Protection

Use in a well-ventilated area or

under a chemical fume hood.

[3] If ventilation is inadequate

or exposure limits are

exceeded, a NIOSH-approved

respirator with an appropriate

organic vapor cartridge is

required.[5]

Prevents inhalation of harmful

vapors that can cause

respiratory irritation.[1]

Hazard Classification and Exposure Limits
Understanding the quantitative hazard data for ethanoic acid is crucial for risk assessment and

control.
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Parameter Value Reference

OSHA PEL (Permissible

Exposure Limit)

10 ppm (25 mg/m³) (8-hour

TWA)
[1][6][7]

NIOSH REL (Recommended

Exposure Limit)

10 ppm (25 mg/m³) (10-hour

TWA), 15 ppm (37 mg/m³)

(STEL)

[4][6]

ACGIH TLV (Threshold Limit

Value)

10 ppm (25 mg/m³) (8-hour

TWA), 15 ppm (37 mg/m³)

(STEL)

[1][6]

IDLH (Immediately Dangerous

to Life or Health)
50 ppm [4][7]

Toxicity Data
Endpoint Value Species

LD50 Oral 3310 mg/kg Rat[1][8][9]

LD50 Skin 1060 mg/kg Rabbit[1]

LC50 Inhalation 5620 ppm (1 hour) Mouse[1][9]

Operational Plan: Handling and Storage
Proper handling and storage procedures are critical to prevent accidents and maintain the

chemical's stability.

Handling Procedures
Ventilation: Always handle ethanoic acid in a well-ventilated area or under a certified

chemical fume hood to minimize vapor inhalation.[3]

Avoid Contact: Prevent contact with eyes, skin, and clothing by wearing the appropriate PPE.

[3]
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Grounding: Use explosion-proof electrical and ventilating equipment. Ground all containers

and transfer equipment to prevent static discharge, as ethanoic acid vapors can form

explosive mixtures with air.

Safe Transfer: When diluting, always add acid to water slowly, never the other way around,

to prevent a violent reaction.

Storage Plan
Container: Store in a tightly closed, properly labeled container made of compatible materials.

[5][10]

Location: Keep in a cool, dry, well-ventilated area away from heat, sparks, and open flames.

[5][10]

Segregation: Store ethanoic acid separately from incompatible materials such as strong

oxidizing agents, strong bases, and metals.[5][10]

Temperature: Maintain the storage area above its freezing point of 16.7°C (62°F) to prevent

the container from rupturing.[6]

Experimental Protocol: Preparation of Ethyl
Ethanoate (Esterification)
This protocol details a common laboratory experiment involving ethanoic acid.

Objective:
To synthesize ethyl ethanoate from the reaction of ethanoic acid and ethanol, using

concentrated sulfuric acid as a catalyst.

Materials:
Glacial ethanoic acid (CORROSIVE)

Ethanol (FLAMMABLE)

Concentrated sulfuric acid (CORROSIVE)
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Sodium carbonate solution (0.5 M)

Heating mantle or water bath

Round-bottom flask

Condenser

Separating funnel

Beakers

Measuring cylinders

Procedure:
Safety First: Don all required PPE, including chemical splash goggles, a lab coat, and

appropriate gloves. Perform the entire experiment in a fume hood.

Reaction Setup: In the round-bottom flask, cautiously add 10 mL of ethanol.

Catalyst Addition: Slowly and carefully add 10 drops of concentrated sulfuric acid to the

ethanol. Swirl the flask gently to mix.

Acid Addition: Add 10 mL of glacial ethanoic acid to the mixture in the flask.

Reflux: Assemble the reflux apparatus with the condenser. Heat the mixture gently using a

heating mantle or water bath for approximately 10 minutes.

Cooling and Separation: Allow the mixture to cool. Once at room temperature, transfer the

contents of the flask to a separating funnel containing 20 mL of 0.5 M sodium carbonate

solution.

Washing: Stopper the funnel and shake cautiously, frequently inverting and opening the

stopcock to release the pressure from the carbon dioxide gas produced. Allow the layers to

separate. The top layer is the ethyl ethanoate (ester).
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Extraction: Drain and discard the lower aqueous layer. The resulting ester will have a

characteristic fruity smell.

Emergency and Disposal Plan
A clear and concise plan for emergencies and waste disposal is crucial.

Emergency Procedures
In the event of an emergency, follow these steps:

Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15

minutes, holding the eyelids open. Seek immediate medical attention.[3]

Skin Contact: Remove contaminated clothing and immediately flush the affected skin with

plenty of water for at least 15 minutes.[3] Seek medical attention if irritation persists or for

severe burns.[3]

Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek

immediate medical attention.[3]

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.

Seek immediate medical attention.[3]

Spill Response Workflow
The following diagram outlines the logical steps for responding to an ethanoic acid spill.
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Ethanoic Acid Spill Occurs

Assess Spill Size

Small Spill (<1L)
Inside Fume Hood

Small

Large Spill (>1L)
or Outside Fume Hood

Large

Ensure Proper PPE is Worn
(Goggles, Gloves, Lab Coat)

Evacuate Immediate Area
Alert Others

Contact Emergency Personnel
(e.g., EH&S)

Contain Spill with
Inert Absorbent Material

Slowly Neutralize with
Sodium Bicarbonate

Collect Absorbed Material
into Hazardous Waste Container

Decontaminate Spill Area
with Soap and Water

Spill Managed

Click to download full resolution via product page

Caption: Workflow for managing an ethanoic acid spill.
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Disposal Plan
Proper disposal of ethanoic acid waste is essential to prevent environmental contamination.

Waste Collection: Collect all ethanoic acid waste in a designated, properly labeled, and

sealed hazardous waste container that is compatible with the acid.[11]

Neutralization of Dilute Solutions: Dilute concentrations of ethanoic acid (less than 10%) can

be neutralized with a weak base like sodium bicarbonate.[12][13] The pH should be checked

with litmus paper or a pH meter to ensure it is neutral before drain disposal, if local

regulations permit.[12]

Concentrated Acid: Concentrated or contaminated ethanoic acid must be disposed of as

hazardous waste.[12] Do not pour it down the drain. Arrange for pickup by a licensed

hazardous waste disposal contractor.[12]

Contaminated Materials: Any materials used to clean up spills, such as absorbent pads,

must also be placed in a sealed hazardous waste container for proper disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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